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Abstract
WQ-2743 is a potent, preclinical fluoroquinolone antimicrobial agent developed by Wakunaga

Pharmaceutical Co., Ltd.[1][2] As a member of the fluoroquinolone class, its mechanism of

action is the inhibition of bacterial DNA Topoisomerase II, an essential enzyme for DNA

replication.[1] This compound has demonstrated activity against both Gram-positive and Gram-

negative bacteria, including quinolone-resistant strains.[2] Despite its promising preclinical

profile, the development of WQ-2743 has been discontinued.[1] This guide provides a

comprehensive technical overview of WQ-2743, including its physicochemical properties,

mechanism of action, and generalized experimental protocols relevant to its evaluation.

Physicochemical Properties of WQ-2743
The fundamental physicochemical properties of WQ-2743 are summarized in the table below.

This information is crucial for its synthesis, formulation, and interpretation of biological data.
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Property Value Reference

Molecular Formula C19H15BrF3N5O3 [1]

Molecular Weight 498.25 g/mol [2][3][4]

CAS Registry Number 189280-13-5 [1][3]

Chemical Class Fluoroquinolone [2]

Originator
Wakunaga Pharmaceutical

Co., Ltd.
[1]

Development Status Discontinued (Preclinical) [1][2]

Mechanism of Action: Inhibition of Bacterial
Topoisomerase II
WQ-2743, like other fluoroquinolones, exerts its bactericidal effect by targeting bacterial type II

topoisomerases, namely DNA gyrase and topoisomerase IV. These enzymes are critical for

managing DNA topology during replication, transcription, and repair. By binding to the enzyme-

DNA complex, fluoroquinolones stabilize a state in which the DNA is cleaved, leading to the

accumulation of double-strand breaks and ultimately, cell death.

The following diagram illustrates the generalized mechanism of action for fluoroquinolone

antibiotics.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.orientjchem.org/vol35no4/synthesis-of-fluoroquinolones-derivatives-as-antimicrobial-agents/
https://en.wikipedia.org/wiki/Quinolone_antibiotic
https://pubmed.ncbi.nlm.nih.gov/12570719/
https://www.quimicaorganica.org/en/synthesis/1528-synthesis-of-fluoroquinolone-antibiotics.html
https://www.orientjchem.org/vol35no4/synthesis-of-fluoroquinolones-derivatives-as-antimicrobial-agents/
https://pubmed.ncbi.nlm.nih.gov/12570719/
https://en.wikipedia.org/wiki/Quinolone_antibiotic
https://www.orientjchem.org/vol35no4/synthesis-of-fluoroquinolones-derivatives-as-antimicrobial-agents/
https://www.orientjchem.org/vol35no4/synthesis-of-fluoroquinolones-derivatives-as-antimicrobial-agents/
https://en.wikipedia.org/wiki/Quinolone_antibiotic
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563984?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bacterial Cell

DNA Replication & Topology

WQ-2743
(Fluoroquinolone)

Cell Wall/
Membrane

Entry

DNA Gyrase
(Topoisomerase II)

Topoisomerase IV

Relaxed DNA

Stable Cleaved
DNA-Enzyme Complex

Inhibition of
Ligation Step Replicating DNA

Supercoiled DNA

Relaxation

Decatenation

Double-Strand
DNA Breaks

Bacterial Cell Death

Click to download full resolution via product page

Mechanism of action of WQ-2743 and other fluoroquinolones.
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Synthesis of WQ-2743 and Related
Fluoroquinolones
While the specific synthesis protocol for WQ-2743 is not publicly available, the general

synthesis of fluoroquinolones is well-established. The Gould-Jacobs reaction is a foundational

method for constructing the quinolone core. This process typically involves the condensation of

an appropriately substituted aniline with an alkoxymethylenemalonate ester, followed by

thermal cyclization to form the 4-hydroxyquinoline-3-carboxylate ester. Subsequent alkylation,

nucleophilic substitution at the C-7 position, and hydrolysis yield the final fluoroquinolone

product.

The diagram below outlines a generalized workflow for the synthesis of a fluoroquinolone

antibiotic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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